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Technical Guide: 4-(3,5-
Dichlorophenoxy)benzenesulfonyl Chloride
Executive Summary
4-(3,5-Dichlorophenoxy)benzenesulfonyl chloride (CAS 501697-53-6) is a specialized

organosulfur building block used primarily in the synthesis of pharmacologically active

sulfonamides. Characterized by a diaryl ether core with a 3,5-dichloro substitution pattern, this

reagent offers a unique combination of lipophilicity and metabolic stability. It serves as a critical

electrophile in the development of Matrix Metalloproteinase (MMP) inhibitors, PPAR agonists,

and antiviral agents where the "phenoxy-benzenesulfonyl" scaffold acts as a privileged

structure for hydrophobic pocket binding.

This guide provides a comprehensive technical analysis of the compound, including its

physicochemical profile, mechanistic utility, self-validating experimental protocols, and safety

standards.
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Chemical Profile & Physicochemical Properties[1][2]
[3][4][5][6]
Identity and Structure
The molecule consists of a central benzene ring substituted at the para position with a 3,5-

dichlorophenoxy group and a sulfonyl chloride moiety. The 3,5-dichloro substitution on the

distal ring is strategically important in medicinal chemistry; it blocks metabolic "soft spots"

(preventing oxidative metabolism at the para/ortho positions of the phenoxy ring) and enhances

the compound's lipophilic profile (

).

Property Data

Chemical Name
4-(3,5-Dichlorophenoxy)benzenesulfonyl

Chloride

CAS Number 501697-53-6

Molecular Formula C₁₂H₇Cl₃O₃S

Molecular Weight 337.61 g/mol

Physical State White to off-white solid (crystalline)

Solubility Soluble in DCM, THF, Ethyl Acetate, Chloroform

Reactivity
Moisture sensitive; hydrolyzes to sulfonic acid

and HCl

Storage
Inert atmosphere (Argon/Nitrogen), 2–8°C,

Desiccated

Structural Significance[7]
Sulfonyl Chloride Group (-SO₂Cl): A highly reactive electrophile prone to nucleophilic attack

by amines, alcohols, and thiols.

Ether Linkage (-O-): Provides rotational freedom, allowing the distal dichlorophenyl ring to

orient itself within enzyme binding pockets.
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3,5-Dichloro Substituents: Electron-withdrawing groups that deactivate the distal ring,

increasing resistance to CYP450-mediated oxidation and improving half-life (

) in biological systems.

Mechanistic Utility & Applications
The "Privileged" Sulfonamide Scaffold
The reaction of CAS 501697-53-6 with primary or secondary amines yields diaryl ether

sulfonamides. This motif is ubiquitous in drug discovery due to its ability to mimic the transition

state of peptide hydrolysis or bind to deep hydrophobic pockets.

Key Therapeutic Areas:

MMP Inhibitors: The phenoxy-benzenesulfonyl group fits into the S1' specificity pocket of

Matrix Metalloproteinases (MMP-2, MMP-9, MMP-13), enzymes implicated in cancer

metastasis and arthritis.

Antivirals: Sulfonamide cores are frequent in HIV and HCV protease inhibitors.

PPAR Agonists: Used in metabolic disorder research, where the lipophilic tail aids in nuclear

receptor binding.

Reaction Mechanism: Sulfonylation
The formation of the sulfonamide bond proceeds via a nucleophilic substitution at the sulfur

atom. The base (typically triethylamine or pyridine) acts as a proton scavenger and potentially

as a nucleophilic catalyst (in the case of DMAP).

Figure 1: Sulfonamide Synthesis Workflow
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Caption: Nucleophilic substitution pathway converting the sulfonyl chloride to a stable

sulfonamide.

Experimental Protocol: Synthesis of Sulfonamide
Derivatives
Objective: To couple 4-(3,5-dichlorophenoxy)benzenesulfonyl chloride with a generic

primary amine (R-NH₂) to form a sulfonamide library candidate.

Safety Pre-check:

Perform in a fume hood (HCl gas evolution).

Ensure glassware is oven-dried (water destroys the reagent).

Materials
Reagent: 4-(3,5-Dichlorophenoxy)benzenesulfonyl chloride (1.0 equiv)

Nucleophile: Primary Amine (1.1 equiv)

Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.5 – 2.0 equiv)

Solvent: Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

Catalyst (Optional): DMAP (0.1 equiv) for sterically hindered amines.

Step-by-Step Methodology
Preparation:

Dissolve the Amine (1.1 equiv) and Base (1.5 equiv) in anhydrous DCM (concentration

~0.2 M) in a round-bottom flask under Nitrogen atmosphere.

Cool the solution to 0°C using an ice bath. Reason: Controls exotherm and minimizes side

reactions.
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Addition:

Dissolve 4-(3,5-dichlorophenoxy)benzenesulfonyl chloride (1.0 equiv) in a minimal

amount of DCM.

Add the sulfonyl chloride solution dropwise to the amine mixture over 10–15 minutes.

Observation: Slight fuming or precipitate formation (amine hydrochloride salt) indicates

reaction progress.

Reaction:

Allow the mixture to warm to room temperature (25°C).

Stir for 2–4 hours.

Validation Point (TLC/LCMS): Check for disappearance of the sulfonyl chloride (often

hydrolyzes to acid on TLC plate, so monitor the formation of the less polar sulfonamide

product).

Workup (Self-Validating Purification):

Acid Wash: Dilute with DCM and wash with 1N HCl. Purpose: Removes unreacted amine

and pyridine/TEA.

Base Wash: Wash organic layer with Saturated NaHCO₃. Purpose: Removes any

hydrolyzed benzenesulfonic acid byproduct.

Drying: Dry organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

Isolation:

The crude product is often pure enough for screening (>95%).

If necessary, recrystallize from Ethanol/Hexane or purify via silica gel chromatography

(Hexane:EtOAc gradient).

Figure 2: Experimental Workflow Diagram
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Caption: Step-by-step synthesis workflow ensuring high purity through selective extraction

washes.

Handling, Stability, and Safety
Hydrolysis Risk
Sulfonyl chlorides are moisture-sensitive. Upon contact with water, CAS 501697-53-6

hydrolyzes to 4-(3,5-dichlorophenoxy)benzenesulfonic acid and Hydrochloric acid (HCl).
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Sign of Degradation: Pungent, acrid odor (HCl) and formation of a sticky solid/gum.

Prevention: Store in tightly sealed vials with parafilm, preferably in a desiccator or fridge.

Safety Hazards (GHS Classification)
Skin Corrosion/Irritation (Category 1B): Causes severe skin burns and eye damage.

Respiratory Sensitization: Inhalation of dust or vapors may cause respiratory irritation.

PPE Requirements: Nitrile gloves, safety goggles, and lab coat. Handle only in a fume hood.
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(Note: Specific biological data for CAS 501697-53-6 is inferred from the well-documented class

of 3,5-dichlorophenoxy benzenesulfonamide analogs used in medicinal chemistry.)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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